![molecular formula C11H12ClN3 B1407302 2-Chloro-6-(piperidin-1-yl)pyridine-4-carbonitrile CAS No. 1553590-53-6](/img/structure/B1407302.png)
2-Chloro-6-(piperidin-1-yl)pyridine-4-carbonitrile
Overview
Description
Scientific Research Applications
Synthesis and Characterization
- Derivatives Synthesis: Derivatives of 2-Chloro-6-(piperidin-1-yl)pyridine-4-carbonitrile have been synthesized, displaying notable antibacterial and antifungal actions (Goswami et al., 2022).
- Structural Analysis: X-ray diffraction and spectroscopic methods, such as IR, 1H NMR, and Mass Spectroscopy, have been employed for the structural characterization of related compounds (Venkateshan et al., 2019).
Antimicrobial Properties
- Microbial Screening: Novel derivatives of this compound showed effective action against tested microbes, indicating potential use in developing antimicrobial agents (Goswami et al., 2022).
Molecular Docking and Inhibition Studies
- Molecular Docking: Molecular docking studies have been conducted to evaluate the interaction of synthesized compounds with enzymes like Nicotinamidephosphoribosyltransferase (NAMPT), revealing increased sensitivity to apoptosis in NAMPT-expressing cells (Venkateshan et al., 2019).
Chemical Synthesis Protocols
- Novel Synthesis Approaches: Efficient synthesis techniques for derivatives, including one-spot synthesis methods, have been developed, enhancing the practicality of producing these compounds (Feng, 2011).
Applications in Fluorescence and DNA Detection
- Fluorescent Probes: Certain derivatives have shown potential as fluorescent probes for DNA detection, signifying their role in biochemical and medical research (Perin et al., 2011).
Antimicrobial Activity Screening
- Antimicrobial Activity: Synthesized compounds have been evaluated for their in vitro antimicrobial activity against various bacterial and fungal strains, contributing to the understanding of their potential therapeutic uses (Bhat & Begum, 2021).
Safety and Hazards
properties
IUPAC Name |
2-chloro-6-piperidin-1-ylpyridine-4-carbonitrile | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12ClN3/c12-10-6-9(8-13)7-11(14-10)15-4-2-1-3-5-15/h6-7H,1-5H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LDESCXZOMPRXTQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)C2=NC(=CC(=C2)C#N)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12ClN3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
221.68 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.